Cas no 870002-28-1 (Methanone, cyclopropyl(2,6-dimethylphenyl)-)

• Product Name: Methanone, cyclopropyl(2,6-dimethylphenyl)-
• CAS No: 870002-28-1
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD03841222
• CID: 659860
• PubChem ID: 24724096
• Update Time: 2023-10-31

Methanone, cyclopropyl(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclopropyl(2,6-dimethylphenyl)-
• Cyclopropyl 2,6-dimethylphenyl ketone
• cyclopropyl-(2,6-dimethylphenyl)methanone
• Methanone,cyclopropyl(2,6-dimethylphenyl)
• 870002-28-1
• MFCD03841222
• DTXSID10642495
• CS-0368245
• 2,6-Dimethylphenylcyclopropyl ketone
• Cyclopropyl(2,6-dimethylphenyl)methanone
• N14111
• CYCLOPROPYL2,6-DIMETHYLPHENYLKETONE
• AKOS006277863

• MDL： MFCD03841222
• Inchi： 1S/C12H14O/c1-8-4-3-5-9(2)11(8)12(13)10-6-7-10/h3-5,10H,6-7H2,1-2H3
• InChI Key： KTGJMZINBPMLEJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)C1CC1

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 272.8°C at 760 mmHg
• Flash Point: 111.7°C
• Refractive Index: 1.566
• PSA: 17.07000
• LogP: 2.89610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones